Cas no 1526698-82-7 (3-(piperidin-4-yloxy)pyridine-4-carbonitrile)
3-(piperidin-4-yloxy)pyridine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperidin-4-yloxy)pyridine-4-carbonitrile
- 4-Pyridinecarbonitrile, 3-(4-piperidinyloxy)-
-
- Inchi: 1S/C11H13N3O/c12-7-9-1-4-14-8-11(9)15-10-2-5-13-6-3-10/h1,4,8,10,13H,2-3,5-6H2
- InChI Key: LPPALAPVFBRPSR-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C#N)=C1OC1CCNCC1
3-(piperidin-4-yloxy)pyridine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6608-1005-0.25g |
3-(piperidin-4-yloxy)pyridine-4-carbonitrile |
1526698-82-7 | 95%+ | 0.25g |
$616.0 | 2023-09-06 | |
| Life Chemicals | F6608-1005-0.5g |
3-(piperidin-4-yloxy)pyridine-4-carbonitrile |
1526698-82-7 | 95%+ | 0.5g |
$649.0 | 2023-09-06 | |
| Life Chemicals | F6608-1005-1g |
3-(piperidin-4-yloxy)pyridine-4-carbonitrile |
1526698-82-7 | 95%+ | 1g |
$684.0 | 2023-09-06 | |
| Life Chemicals | F6608-1005-2.5g |
3-(piperidin-4-yloxy)pyridine-4-carbonitrile |
1526698-82-7 | 95%+ | 2.5g |
$1368.0 | 2023-09-06 | |
| Life Chemicals | F6608-1005-5g |
3-(piperidin-4-yloxy)pyridine-4-carbonitrile |
1526698-82-7 | 95%+ | 5g |
$2052.0 | 2023-09-06 | |
| Life Chemicals | F6608-1005-10g |
3-(piperidin-4-yloxy)pyridine-4-carbonitrile |
1526698-82-7 | 95%+ | 10g |
$2873.0 | 2023-09-06 |
3-(piperidin-4-yloxy)pyridine-4-carbonitrile Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 3-(piperidin-4-yloxy)pyridine-4-carbonitrile
3-(Piperidin-4-yloxy)pyridine-4-carbonitrile (CAS No. 1526698-82-7): A Comprehensive Overview
3-(Piperidin-4-yloxy)pyridine-4-carbonitrile (CAS No. 1526698-82-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring both piperidine and pyridine moieties, is widely studied for its potential applications in drug discovery and material science. Its unique structural properties make it a valuable intermediate for synthesizing bioactive molecules.
The compound's molecular formula is C11H13N3O, with a molecular weight of 203.24 g/mol. Researchers are particularly interested in its cyano group and ether linkage, which contribute to its reactivity and versatility in organic synthesis. Recent studies have explored its role in modulating enzyme activity, making it a candidate for developing novel therapeutics targeting neurological and metabolic disorders.
In the context of current research trends, 3-(piperidin-4-yloxy)pyridine-4-carbonitrile aligns with the growing demand for small molecule modulators in precision medicine. Its structural features allow for diverse chemical modifications, enabling researchers to fine-tune pharmacological properties. This adaptability is crucial for addressing challenges in drug selectivity and bioavailability, which are frequently searched topics in AI-driven drug discovery platforms.
The compound's synthesis typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. These methods are commonly queried in search engines by chemistry professionals seeking quality control protocols for heterocyclic compounds.
From a commercial perspective, 3-(piperidin-4-yloxy)pyridine-4-carbonitrile is available through specialty chemical suppliers serving the pharmaceutical and biotechnology sectors. Its market demand reflects the broader industry focus on nitrogen-containing heterocycles, which dominate recent patent filings in medicinal chemistry. This trend corresponds with frequent searches for "novel heterocyclic compounds in drug development" across scientific databases.
Environmental and safety considerations for handling this compound follow standard laboratory protocols for organic intermediates. While not classified as hazardous under current regulations, proper storage conditions (typically 2-8°C in sealed containers) are recommended to maintain stability. These practical aspects generate numerous search queries from laboratory technicians and process chemists.
The future research directions for 3-(piperidin-4-yloxy)pyridine-4-carbonitrile may include exploration of its: structure-activity relationships, potential as a pharmacophore in multi-target drugs, and applications in catalysis. These areas align with trending topics in chemical research, as evidenced by increasing publications and conference presentations featuring similar molecular scaffolds.
For researchers considering this compound, it's noteworthy that its piperidine-oxypyridine core structure shares similarities with several clinically approved drugs. This pharmacophoric resemblance makes it particularly interesting for bioisostere development and scaffold-hopping strategies in medicinal chemistry - subjects generating substantial traffic in academic search engines.
In analytical applications, derivatives of 3-(piperidin-4-yloxy)pyridine-4-carbonitrile have shown promise as fluorescent probes and spectroscopic tags. This application potential corresponds with growing industry searches for "small molecule fluorescent markers" and "heterocyclic analytical reagents." The compound's nitrile group offers additional sites for conjugation, expanding its utility in detection technologies.
The intellectual property landscape surrounding this compound includes patents covering its synthetic methods and potential therapeutic applications. This legal dimension is increasingly searched by R&D professionals navigating the competitive field of heterocyclic chemistry and drug discovery, where novel scaffolds like this command significant commercial interest.
From a regulatory standpoint, 3-(piperidin-4-yloxy)pyridine-4-carbonitrile is not currently listed on any controlled substance inventories, making it accessible for legitimate research purposes. However, researchers should stay informed about evolving chemical regulations, a topic generating consistent search volume among compliance officers in chemical industries.
In conclusion, 3-(piperidin-4-yloxy)pyridine-4-carbonitrile (CAS No. 1526698-82-7) represents an important building block in modern organic and medicinal chemistry. Its structural features and synthetic versatility position it as a valuable tool for addressing current challenges in pharmaceutical development and chemical biology. The compound's relevance to trending research areas ensures continued interest from both academic and industrial researchers worldwide.
1526698-82-7 (3-(piperidin-4-yloxy)pyridine-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)